![molecular formula C14H16F2N2O2 B2833323 N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide CAS No. 2327531-16-6](/img/structure/B2833323.png)
N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide, also known as DF-MPPO, is a chemical compound that has gained attention in scientific research due to its potential use as a radioprotective agent.
Mechanism of Action
The exact mechanism of action of N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide is not fully understood, but it is believed to act as a free radical scavenger. Ionizing radiation can generate free radicals, which can cause oxidative damage to cells. This compound is thought to scavenge these free radicals, thereby reducing oxidative damage and protecting cells from radiation-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various tissues. Additionally, this compound has been shown to improve mitochondrial function and reduce apoptosis in cells exposed to radiation.
Advantages and Limitations for Lab Experiments
N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a long shelf life. Additionally, it has been shown to be effective in protecting cells from radiation-induced damage in vitro and in vivo. However, there are also limitations to using this compound in lab experiments. It can be expensive to produce, and there is still much that is not known about its mechanism of action.
Future Directions
There are several future directions for research on N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide. One area of research is to further investigate its mechanism of action. Additionally, research could focus on optimizing the synthesis method to make it more cost-effective. Another area of research is to investigate the potential use of this compound in combination with other radioprotective agents to enhance its effectiveness. Finally, research could focus on testing the efficacy of this compound in protecting against other types of radiation, such as UV radiation.
Synthesis Methods
The synthesis of N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide involves the reaction of 4,4-difluoropiperidine with 2-bromoethylbenzamide in the presence of a palladium catalyst. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
N-[2-(4,4-Difluoropiperidin-1-yl)-2-oxoethyl]benzamide has been extensively studied for its potential use as a radioprotective agent. Radioprotective agents are compounds that can protect cells from the harmful effects of ionizing radiation. This compound has been shown to protect cells from radiation-induced DNA damage and cell death in vitro and in vivo. Additionally, this compound has been shown to enhance the survival of mice exposed to lethal doses of radiation.
properties
IUPAC Name |
N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F2N2O2/c15-14(16)6-8-18(9-7-14)12(19)10-17-13(20)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJQLXYPYOYCQQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C(=O)CNC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.